Cas no 603067-18-1 (Calcium diaspartate trihydrate)

• Product Name: Calcium diaspartate trihydrate
• CAS No: 603067-18-1
• MF: C₈H₁₈CaN₂O₁₁
• MW: 358.313322544098
• CID: 390982
• Update Time: 2023-08-03

Calcium diaspartate trihydrate Chemical and Physical Properties

Names and Identifiers

• L-Aspartic acid, calcium salt (2:1), trihydrate
• calcium,(2S)-2-aminobutanedioate,hydron,trihydrate
• Calcium diaspartate trihydrate
• 09U1335X8K
• Calcium L-aspartate hydrate [JAN]
• Calcium L-aspartate hydrate
• calcium l-aspartate trihydrate
• L-Aspartic acid, calcium salt, hydrate (2:1:3)
• Q27236505

• Inchi： 1S/2C4H7NO4.Ca.3H2O/c2*5-2(4(8)9)1-3(6)7;;;;/h2*2H,1,5H2,(H,6,7)(H,8,9);;3*1H2/q;;+2;;;/p-2/t2*2-;;;;/m00..../s1
• InChI Key： ZDGBQWHMMCENFS-UBMJGTQTSA-L
• SMILES： [Ca+2].[O-]C([C@H](CC(=O)[O-])N)=O.[O-]C([C@H](CC(=O)[O-])N)=O.O.O.O.[H+].[H+]

Computed Properties

• Hydrogen Bond Donor Count: 7
• Hydrogen Bond Acceptor Count: 13
• Heavy Atom Count: 22
• Rotatable Bond Count: 2
• Complexity: 122
• Topological Polar Surface Area: 216